Cas no 2229618-68-0 (3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229618-68-0
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 5935206
• PubChem ID: 165843715
• Update Time: 2025-08-03

3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid
• EN300-1997374
• 2229618-68-0

• Inchi： 1S/C11H13ClO3/c1-11(2,9(13)10(14)15)7-4-3-5-8(12)6-7/h3-6,9,13H,1-2H3,(H,14,15)
• InChI Key： WPGDPNRERRGMGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid

Introduction to 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2229618-68-0)

3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229618-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various biochemical applications. The presence of both a chlorophenyl moiety and a hydroxy-methylbutanoic acid backbone imparts distinct reactivity and potential biological activity, which have been the focus of recent research endeavors.

The molecular structure of 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid consists of a phenyl ring substituted with a chlorine atom at the third position, connected to a butanoic acid derivative featuring a hydroxyl group at the second carbon and a methyl group at the third carbon. This arrangement creates a molecule with both aromatic and aliphatic characteristics, enabling diverse chemical transformations and interactions with biological targets. The compound’s solubility profile, influenced by its polar hydroxyl group and the relatively nonpolar chlorophenyl moiety, suggests potential applications in solubilizing other poorly soluble molecules in pharmaceutical formulations.

In recent years, the exploration of novel synthetic pathways for 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid has been driven by its perceived utility in drug discovery. Researchers have been particularly interested in developing efficient synthetic routes that minimize side reactions and maximize yield. One such approach involves the use of palladium-catalyzed cross-coupling reactions to construct the chlorophenyl substituent, followed by functional group interconversions to introduce the hydroxyl and carboxylic acid functionalities. These methodologies align with green chemistry principles by reducing waste and improving atom economy.

The pharmacological relevance of 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid has been investigated in several contexts. Studies have suggested that derivatives of this compound may exhibit properties relevant to anti-inflammatory and analgesic therapies. The hydroxyl group, in particular, is often involved in hydrogen bonding interactions with biological targets, which could modulate enzyme activity or receptor binding. Additionally, the chlorophenyl ring is a common feature in many pharmacologically active molecules, known for its ability to enhance binding affinity through π-stacking interactions or halogen bonding.

Recent advances in computational chemistry have enabled more precise predictions of the biological activity of 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid. Molecular docking studies have been conducted to evaluate its potential interactions with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key targets in inflammatory pathways. These simulations have provided insights into how modifications to the molecule could enhance its efficacy or selectivity as an inhibitor. For instance, computational models have indicated that introducing additional polar groups near the carboxylic acid terminus could improve solubility while maintaining bioactivity.

In addition to its potential therapeutic applications, 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid has shown promise as an intermediate in the synthesis of more complex natural products. Its structural features make it amenable to further functionalization, allowing chemists to explore diverse chemical space. For example, researchers have explored its use as a precursor for constructing heterocyclic scaffolds commonly found in bioactive compounds. By employing techniques such as reduction or oxidation reactions, the hydroxyl and carboxylic acid groups can be manipulated to introduce new functionalities or alter existing ones.

The synthesis of 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid also presents opportunities for process optimization. Continuous flow chemistry has emerged as a powerful tool for improving reaction efficiency and scalability. By implementing flow reactors, chemists can achieve better control over reaction conditions, leading to higher yields and purer products. Furthermore, flow systems are inherently safer than traditional batch processes due to their ability to minimize exothermic events and handle hazardous reagents more effectively.

From an industrial perspective, the demand for high-purity 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid underscores its importance in pharmaceutical manufacturing. Quality control protocols must be rigorously followed to ensure that impurities do not interfere with downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and assess purity levels.

The environmental impact of producing 3-(3-chlorophenyl)-2-hydroxy-3-methylbutanoic acid is another consideration that has driven innovation in synthetic methodologies. Green chemistry approaches emphasize minimizing waste generation and using renewable resources wherever possible. Researchers have explored biocatalytic routes that employ enzymes to perform specific transformations under mild conditions, reducing reliance on harsh chemicals or high temperatures.

In conclusion, 2229618-68-0 plays a significant role in modern pharmaceutical research due to its versatile structure and potential biological activities. The ongoing investigation into synthetic improvements ensures that this compound remains accessible for further exploration by academic laboratories and industrial partners alike. As our understanding of molecular interactions deepens, 2229618-68-0 continues to be positioned at the forefront of drug discovery efforts aimed at addressing unmet medical needs.